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Compound of Interest

Compound Name: Methyl isobutyrate

Cat. No.: B031535 Get Quote

An In-depth Technical Guide to Methyl
Isobutyrate
This technical guide provides comprehensive information on the chemical properties, synthesis,

and analysis of methyl isobutyrate, tailored for researchers, scientists, and professionals in

drug development.

Core Chemical and Physical Properties
Methyl isobutyrate, also known as methyl 2-methylpropanoate, is the ester formed from

isobutyric acid and methanol. It is a colorless liquid with a fruity, sweet aroma. Below is a

summary of its key quantitative data.
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Property Value Source

CAS Number 547-63-7 [1][2][3][4][5][6]

Molecular Weight 102.13 g/mol [1][2][3]

Molecular Formula C₅H₁₀O₂ [2][3][4]

Density 0.891 g/mL at 25 °C [1]

Boiling Point 90-93 °C [1][6]

Refractive Index n20/D 1.384 [1]

SMILES CC(C)C(=O)OC

InChI Key
BHIWKHZACMWKOJ-

UHFFFAOYSA-N
[1][2][4]

Experimental Protocols
Detailed methodologies for the synthesis and analysis of methyl isobutyrate are provided

below. These protocols are standard procedures and may require optimization based on

specific laboratory conditions and equipment.

Protocol 1: Synthesis via Fischer Esterification
This protocol describes the synthesis of methyl isobutyrate from isobutyric acid and methanol

using an acid catalyst, a classic example of Fischer esterification.

Materials:

Isobutyric acid

Methanol (anhydrous)

Concentrated sulfuric acid (H₂SO₄)

Diethyl ether

5% Sodium bicarbonate (NaHCO₃) solution
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Saturated sodium chloride (brine) solution

Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

Round-bottom flask

Reflux condenser

Heating mantle

Separatory funnel

Beakers and Erlenmeyer flasks

Rotary evaporator

Procedure:

Reaction Setup: In a round-bottom flask, combine isobutyric acid and an excess of methanol

(e.g., a 1:3 molar ratio).

Catalyst Addition: Slowly and with caution, add a catalytic amount of concentrated sulfuric

acid to the mixture.

Reflux: Attach a reflux condenser and heat the mixture to reflux for 1-2 hours. The progress

of the reaction can be monitored by thin-layer chromatography (TLC) or gas chromatography

(GC).

Work-up: After cooling the reaction mixture to room temperature, transfer it to a separatory

funnel.

Extraction: Add diethyl ether to dilute the mixture and wash it sequentially with:

Water

5% sodium bicarbonate solution (to neutralize the acidic catalyst)

Saturated brine solution (to remove dissolved water)
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Drying: Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate.

Solvent Removal: Filter off the drying agent and remove the diethyl ether using a rotary

evaporator.

Purification: The crude methyl isobutyrate can be further purified by distillation to obtain the

final product.

Protocol 2: Analysis by Gas Chromatography-Mass
Spectrometry (GC-MS)
This protocol outlines a general procedure for the qualitative and quantitative analysis of

methyl isobutyrate.

Materials and Equipment:

Gas chromatograph coupled with a mass spectrometer (GC-MS)

A suitable capillary column (e.g., a non-polar or medium-polarity column like DB-5ms or HP-

5ms)

Helium (carrier gas)

Methyl isobutyrate standard

Solvent for sample dilution (e.g., hexane or dichloromethane)

Autosampler vials

Procedure:

Sample Preparation: Prepare a standard solution of methyl isobutyrate of a known

concentration in a suitable solvent. Prepare the sample to be analyzed by diluting it in the

same solvent.

GC-MS Method Setup:
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Injector: Set the injector temperature (e.g., 250 °C) and injection mode (e.g., split or

splitless).

Oven Program: Set the initial oven temperature, ramp rate, and final temperature. A typical

program could be: start at 50 °C, hold for 2 minutes, then ramp at 10 °C/min to 250 °C.

Carrier Gas: Set a constant flow rate for the helium carrier gas.

Mass Spectrometer: Set the ion source temperature (e.g., 230 °C) and the mass scan

range (e.g., m/z 40-200).

Analysis: Inject the prepared standard and sample solutions into the GC-MS system.

Data Analysis:

Identify the methyl isobutyrate peak in the chromatogram by comparing its retention time

with that of the standard.

Confirm the identity by comparing the mass spectrum of the peak with a reference

spectrum. Key fragments for methyl isobutyrate include m/z 102 (molecular ion), 87, 71,

and 43.

For quantitative analysis, generate a calibration curve using standards of known

concentrations and determine the concentration of methyl isobutyrate in the sample.

Visualized Experimental Workflow
The following diagrams illustrate the logical flow of the experimental protocols described above.

Synthesis via Fischer Esterification

Isobutyric Acid +
Methanol H₂SO₄ Catalyst Reflux Aqueous Work-up

(Wash with NaHCO₃, Brine) Dry with MgSO₄ Solvent Evaporation Distillation Pure Methyl Isobutyrate

Click to download full resolution via product page
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Workflow for the synthesis of methyl isobutyrate.

GC-MS Analysis

Sample Preparation
(Dilution) GC Injection Chromatographic Separation Mass Spectrometry

(Ionization & Fragmentation) Detection Data Analysis
(Retention Time & Mass Spectrum)

Click to download full resolution via product page

Workflow for the GC-MS analysis of methyl isobutyrate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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